Cas no 1351610-71-3 (4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 1351610-71-3
• MF: C₁₆H₁₅F₄NO₃S
• MW: 377.353817224503
• CID: 6430843
• PubChem ID: 56765479
• Update Time: 2025-05-19

4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide
• 4-fluoro-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-3-methylbenzenesulfonamide
• AKOS024538095
• 4-fluoro-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-3-methylbenzene-1-sulfonamide
• VU0536471-1
• F6200-2237
• 1351610-71-3
• 4-fluoro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-3-methylbenzenesulfonamide

• Inchi： 1S/C16H15F4NO3S/c1-10-8-13(6-7-14(10)17)25(23,24)21-9-15(22)11-2-4-12(5-3-11)16(18,19)20/h2-8,15,21-22H,9H2,1H3
• InChI Key： HWIQWFLATSJLCX-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=C(C(F)(F)F)C=C2)(=O)=O)=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 377.07087716g/mol
• Monoisotopic Mass: 377.07087716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide

Introduction to Compound with CAS No. 1351610-71-3 and Product Name: 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide

The compound identified by the CAS number 1351610-71-3 and the product name 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a fluoro group, a hydroxy substituent, and a trifluoromethyl group, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including infections, inflammation, and cancer. The specific arrangement of functional groups in 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide suggests that it may exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathogenesis.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. The fluoro group, for instance, is frequently incorporated into drug molecules due to its ability to enhance metabolic stability and binding affinity. Similarly, the hydroxy and trifluoromethyl groups can influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. These features make 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of sulfonamides in the development of new therapeutic agents. For example, sulfonamides have been shown to inhibit bacterial enzymes such as dihydropteroate synthase, which is crucial for bacterial folate metabolism. The structural framework of 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide suggests that it may also interact with such enzymes or other biological targets, potentially leading to novel therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of sensitive functional groups such as the hydroxy and sulfonamide moieties necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for further biological testing.

In vitro studies are conducted to evaluate the biological activity of 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide against various targets. These studies often involve enzyme inhibition assays, cell-based assays, and receptor binding studies. The results from these assays provide insights into the potential therapeutic applications of the compound. For instance, if the compound exhibits potent inhibitory activity against a specific enzyme or receptor involved in a particular disease pathway, it may be further developed into a drug candidate.

Animal models are also used to assess the pharmacological properties of this compound. These studies help determine its efficacy, toxicity profile, and pharmacokinetic behavior. The information gathered from animal studies is crucial for making informed decisions about whether to proceed with clinical trials in humans.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 4-fluoro-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-3-methylbenzene-1-sulfonamide, with its unique structural features and promising biological activities, represents an important step forward in this endeavor. Continued research into this compound and its derivatives holds great promise for the development of new therapeutic agents that could improve human health.